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Compound of Interest

Compound Name: 9-Amino-2-bromoacridine

Cat. No.: B123250 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential applications and

experimental protocols for the use of 9-Amino-2-bromoacridine, a fluorescent probe with

promising characteristics for cellular imaging and analysis. Due to the limited availability of

direct experimental data for this specific compound, the provided protocols and spectral

properties are based on the known characteristics of the parent compound, 9-aminoacridine,

and the influence of halogen substitution on acridine derivatives.

Introduction
9-Amino-2-bromoacridine is a heterocyclic aromatic compound belonging to the acridine dye

family. Acridine derivatives are well-established as fluorescent probes due to their ability to

intercalate into nucleic acids, leading to significant changes in their photophysical properties.

The introduction of a bromine atom at the 2-position of the 9-aminoacridine core is anticipated

to modulate its binding affinity and specificity, potentially offering advantages in specific

fluorescence microscopy applications. This document outlines the potential uses, summarizes

key properties, and provides detailed experimental protocols for the application of 9-Amino-2-
bromoacridine.

Key Properties and Specifications
The fluorescent properties of 9-Amino-2-bromoacridine are primarily attributed to the

extended π-system of the acridine ring. Upon intercalation into DNA, the fluorescence quantum
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yield is expected to increase significantly. The bromine substituent may influence the spectral

properties and binding kinetics.

Property Value Source/Reference

CAS Number 157996-59-3 --INVALID-LINK--[1]

Molecular Formula C₁₃H₉BrN₂ --INVALID-LINK--[1]

Molecular Weight 273.13 g/mol --INVALID-LINK--[1]

Predicted Excitation Max (λex)
~400-410 nm (when bound to

DNA)

Inferred from 9-aminoacridine

data[2]

Predicted Emission Max (λem)
~455-465 nm (when bound to

DNA)

Inferred from 9-aminoacridine

data[2]

Solubility
Soluble in DMSO, DMF, and

Ethanol

General property of acridine

derivatives

Purity
>98% (typical for research

grade)

Standard for chemical

suppliers

Applications in Fluorescence Microscopy
The primary application of 9-Amino-2-bromoacridine in fluorescence microscopy is expected

to be as a fluorescent stain for nucleic acids, particularly DNA. Its ability to intercalate into the

DNA helix makes it a valuable tool for:

Visualization of Nuclear DNA: Staining the nuclei of fixed and permeabilized cells to visualize

nuclear morphology, cell distribution, and cell cycle status.

Detection of Triplex DNA Structures: The presence of a bulky bromine atom at the C2

position has been shown to redirect the specificity of acridine derivatives towards triplex DNA

over duplex DNA, making 9-Amino-2-bromoacridine a potential probe for studying these

non-canonical DNA structures.

Flow Cytometry: As a nuclear counterstain for analyzing DNA content and cell cycle

distribution in cell populations.
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High-Throughput Screening: For assays involving cell proliferation, cytotoxicity, or apoptosis,

where changes in nuclear morphology are indicative of cellular health.

Experimental Protocols
The following are detailed protocols for the use of 9-Amino-2-bromoacridine in key

fluorescence microscopy applications. Note: These protocols are based on standard

procedures for similar fluorescent dyes and may require optimization for specific cell types and

experimental conditions.

Protocol 1: Staining of Nuclear DNA in Fixed Cells
Objective: To visualize the nuclei of mammalian cells using 9-Amino-2-bromoacridine.

Materials:

9-Amino-2-bromoacridine stock solution (1 mg/mL in DMSO)

Phosphate-Buffered Saline (PBS), pH 7.4

4% Paraformaldehyde (PFA) in PBS

0.1% Triton X-100 in PBS

Coverslips and microscope slides

Fluorescence microscope with a DAPI or similar filter set

Procedure:

Cell Culture: Grow cells on sterile glass coverslips in a petri dish or multi-well plate to the

desired confluency.

Fixation: Aspirate the culture medium and wash the cells twice with PBS. Fix the cells by

incubating with 4% PFA for 15 minutes at room temperature.

Washing: Wash the cells three times with PBS for 5 minutes each.
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Permeabilization: Incubate the cells with 0.1% Triton X-100 in PBS for 10 minutes at room

temperature to permeabilize the cell membranes.

Washing: Wash the cells three times with PBS for 5 minutes each.

Staining: Prepare a working solution of 9-Amino-2-bromoacridine at a final concentration of

1-5 µg/mL in PBS. Incubate the coverslips with the staining solution for 15-30 minutes at

room temperature in the dark.

Washing: Wash the cells three times with PBS for 5 minutes each to remove unbound dye.

Mounting: Mount the coverslips onto microscope slides using an appropriate mounting

medium.

Imaging: Visualize the stained cells using a fluorescence microscope with excitation and

emission wavelengths appropriate for the dye (e.g., Ex: ~405 nm, Em: ~460 nm).
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Cell Preparation

Staining Procedure

Imaging

1. Culture Cells on Coverslips

2. Fix with 4% PFA

3. Permeabilize with Triton X-100

4. Stain with 9-Amino-2-bromoacridine

5. Wash with PBS

6. Mount Coverslip

7. Visualize with Fluorescence Microscope
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Mechanism of DNA Staining

9-Amino-2-bromoacridine
(Low Fluorescence)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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